Cas no 1032349-96-4 (1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane)

• Product Name: 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane
• CAS No: 1032349-96-4
• MF: C₁₅H₂₀ClNO₂
• MW: 281.777803421021
• MDL: MFCD21607231
• CID: 2196925
• PubChem ID: 57805484
• Update Time: 2025-06-11

1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 1-(4-chlorophenyl)cyclobutylcarbamate
• tert-butyl N-[1-(4-chlorophenyl)cyclobutyl]carbamate
• 1-(boc-aMino)-1-(4-chlorophenyl)-cyclobutane
• Carbamic acid, N-[1-(4-chlorophenyl)cyclobutyl]-, 1,1-dimethylethyl ester
• 1032349-96-4
• SCHEMBL10167156
• tert-Butyl (1-(4-chlorophenyl)cyclobutyl)carbamate
• tert-butyl[1-(4chlorophenyl)cyclobutyl]carbamate
• tert-butyl [1-(4-chlorophenyl)cyclobutyl]carbamate
• DTXSID00727967
• AKOS027253321
• DA-16116
• tert-Butyl(1-(4-chlorophenyl)cyclobutyl)carbamate
• tert-butyl[1-(4-chlorophenyl)cyclobutyl]carbamate
• AS-36231
• CS-0339749
• PSCUVXVVLMRGJY-UHFFFAOYSA-N
• [1-(4-Chloro-phenyl)-cyclobutyl]-carbamic acid tert-butyl ester
• MFCD21607231
• 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane

• MDL： MFCD21607231
• Inchi： 1S/C15H20ClNO2/c1-14(2,3)19-13(18)17-15(9-4-10-15)11-5-7-12(16)8-6-11/h5-8H,4,9-10H2,1-3H3,(H,17,18)
• InChI Key： PSCUVXVVLMRGJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.11800
• Monoisotopic Mass: 281.1182566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 4.44830

1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane Security Information

• Storage Condition：(BD332451)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane

Recent Advances in the Study of 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane (CAS: 1032349-96-4)

1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane (CAS: 1032349-96-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have focused on its applications in drug discovery, highlighting its role as a versatile building block for the development of novel therapeutics. This research brief consolidates the latest findings related to this compound, providing insights into its synthesis, pharmacological potential, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane as a precursor for the synthesis of cyclobutane-based protease inhibitors. The research demonstrated that the compound's rigid cyclobutane ring and functional groups make it an ideal scaffold for targeting viral proteases, with promising results against SARS-CoV-2 and other RNA viruses. The study employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, revealing high affinity for the active sites of key viral enzymes.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where researchers utilized 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane to develop a new class of kinase inhibitors. The compound's 4-chlorophenyl group was found to enhance hydrophobic interactions with ATP-binding pockets, while the Boc-protected amine facilitated further derivatization. This approach yielded several lead compounds with nanomolar potency against tyrosine kinases implicated in cancer progression.

Recent synthetic methodology improvements have also been achieved. A 2024 paper in Organic Process Research & Development described an optimized large-scale synthesis of 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane using continuous flow chemistry. This green chemistry approach reduced reaction times from 24 hours to under 2 hours while improving yield from 68% to 92%. The process demonstrated excellent reproducibility and scalability, addressing previous challenges in industrial production of this valuable intermediate.

Pharmacokinetic studies have revealed favorable properties of derivatives stemming from this scaffold. Research published in Drug Metabolism and Disposition showed that cyclobutane-containing analogs exhibit improved metabolic stability compared to their cyclohexane counterparts, with longer plasma half-lives in preclinical models. The 4-chlorophenyl moiety was particularly noted for its ability to modulate cytochrome P450 interactions, reducing unwanted drug-drug interaction potential.

Emerging applications in radiopharmaceuticals have also been reported. A recent study in Nuclear Medicine and Biology utilized 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane as a precursor for PET tracer development. The compound's structure allowed efficient incorporation of fluorine-18, producing imaging agents with high target specificity for neurological receptors. This opens new possibilities for diagnostic applications in neurodegenerative diseases.

In conclusion, 1-(Boc-amino)-1-(4-chlorophenyl)-cyclobutane continues to demonstrate significant value in medicinal chemistry research. Its versatility as a synthetic intermediate, combined with the pharmacological advantages of its derivatives, positions this compound as an important tool in drug discovery. Ongoing research is expected to further expand its applications, particularly in targeted therapies and diagnostic agents. Future directions may include exploration of its use in PROTACs development and as a scaffold for covalent inhibitors.